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Compound of Interest

Compound Name: 4-Pyridineethanol Hydrochloride
CAS No.: 383177-54-6
Cat. No.: B1359274
Get Quote
. J

Executive Summary

4-Pyridineethanol Hydrochloride (CAS: 383177-54-6 for the HCI salt; Free base CAS: 5344-
27-4) is a critical pyridine derivative utilized primarily as a precursor for 4-vinylpyridine (a
monomer in functional polymers) and as an intermediate in the synthesis of specific
pharmaceutical agents (e.g., structural analogs in receptor antagonist development).[1][2][3][4]

[5]16]

This guide details the hydroxyethylation of 4-methylpyridine (4-picoline) using
paraformaldehyde under high-pressure conditions. Unlike the 2-isomer (used for Betahistine),
the 4-isomer requires specific thermal management to prevent polymerization into vinyl species
during isolation.

Chemical Profile & Properties[1][2][3][6][8][9][10][11]
[12]
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4-Pyridineethanol (Free 4-Pyridineethanol
Property .
Base) Hydrochloride
CAS Number 5344-27-4 383177-54-6
Molecular Formula C7HsNO C7H9NOJ3] - HCI
Molecular Weight 123.15 g/mol 159.61 g/mol
Appearance Colorless to pale yellow liquid White crystalline powder
Melting Point 8-10 °C 149-152 °C
. _ 260 °C (atm); ~121 °C (2
Boiling Point N/A (Decomposes)
mmHg)
N Miscible with water, ethanol, ] ]
Solubility Highly soluble in water, ethanol

ether

Mechanistic Analysis

The synthesis relies on an Aldol-type condensation between the activated methyl group of 4-
picoline and formaldehyde.

Reaction Pathway[4][13][14][15]

e Activation: The methyl protons at the C4 position of the pyridine ring are weakly acidic (pKa
~29, lowered by the electron-withdrawing nitrogen). At high temperatures or in the presence
of a base, 4-picoline exists in equilibrium with its enamine-like benzylic anion.

» Nucleophilic Attack: The nucleophilic methylene carbon attacks the carbonyl carbon of
formaldehyde.

» Proton Transfer: The resulting alkoxide is protonated to form the alcohol.

Expert Note: The reaction is reversible. High pressure is required to drive the equilibrium
toward the product. Excessive heat (>160°C) promotes dehydration, converting the ethanol tail
into a vinyl group (4-vinylpyridine), which leads to polymerization.

Mechanistic Diagram (DOT)
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Caption: Stepwise conversion from 4-picoline to the hydrochloride salt via hydroxyethylation.

Experimental Protocol
Reagents & Equipment

e Reactants: 4-Methylpyridine (>98%), Paraformaldehyde (95%).
e Solvents: Isopropanol (IPA), Absolute Ethanol.
e Reagent: Hydrochloric acid (gas) or 4M HCI in Dioxane.

o Equipment: Stainless steel autoclave (high pressure), fractional distillation setup (vacuum),
rotary evaporator.

Step-by-Step Synthesis
Phase A: Condensation (High Pressure)

o Charge: Load a stainless steel autoclave with 4-Methylpyridine (1.0 eq) and
Paraformaldehyde (1.2 eq).

o Note: A slight excess of aldehyde drives the reaction, but too much complicates
purification.

o Reaction: Seal the autoclave and heat to 135-140 °C. The internal pressure will rise
(typically 2-5 bar).
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» Duration: Maintain temperature for 4—6 hours with vigorous stirring.

e Cooling: Cool the reactor to room temperature. The mixture will be a viscous, dark yellow
liquid.

Phase B: Purification (Vacuum Distillation)

Critical Step: The free base must be purified before salt formation to ensure a white crystalline
product.

 Strip: Transfer the crude mixture to a flask. Remove unreacted formaldehyde and low-boiling
impurities via rotary evaporation at 60 °C (low vacuum).

« Distill: Perform fractional vacuum distillation.
o Fraction 1: Unreacted 4-picoline (Recycle).
o Fraction 2 (Product): Collect 4-Pyridineethanol at 121-123 °C / 2 mmHg.

o Yield: Expect 60-75% vyield of the free base.

Phase C: Salt Formation (Hydrochlorination)

» Dissolution: Dissolve the purified 4-Pyridineethanol (Free Base) in anhydrous Isopropanol
(IPA) (Ratio: 1g solute : 5mL solvent).

« Acidification: Cool the solution to 0-5 °C. Slowly bubble anhydrous HCI gas into the solution
OR add HCl in Isopropanol dropwise.

o Endpoint: Monitor pH until it reaches ~2.0. A white precipitate should form immediately.
o Crystallization: Stir at 0 °C for 1 hour.

« [solation: Filter the white solid under nitrogen (the salt is hygroscopic). Wash with cold diethyl
ether.

e Drying: Dry in a vacuum oven at 40 °C over P20s.

Process Workflow Diagram (DOT)
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Caption: Operational workflow from raw material charging to final salt isolation.

Analytical Validation & Troubleshooting
Specification Table
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Test Method Acceptance Criteria

] White to off-white crystalline
Appearance Visual

powder
Assay HPLC / Titration = 98.0%
Water Content Karl Fischer < 0.5% (Hygroscopic)
Melting Point Capillary 149.0 - 152.0 °C
1H NMR DMSO-d6 Conforms to structure (Signals

at58.7,7.8, 4.8, 3.8, 2.[3]9)

Troubleshooting Guide

e Problem: Product is an oil, not a solid.

o Cause: Water contamination or excess free base.

o Solution: Recrystallize from dry Ethanol/Ether. Ensure HCI is in excess.
e Problem: Low Yield in Distillation.

o Cause: Polymerization to 4-vinylpyridine.

o Solution: Do not exceed pot temperature of 160°C. Add a polymerization inhibitor (e.qg.,
hydroquinone) during distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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